N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide
• InChI: InChI=1S/C15H19ClN2O2S/c16-13-3-1-12(2-4-13)11-17-14(21)18-7-5-15(6-8-18)19-9-10-20-15/h1-4H,5-11H2,(H,17,21)
• InChI Key: LPUIYBPTHLHDTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=S)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C15H19ClN2O2S
• Molecular Weight: 326.8 g/mol

Description

N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 5]decane-8-carbothioamide.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes such as histone deacetylases and carbonic anhydrases. These enzymes play a crucial role in various cellular processes such as gene expression, cell cycle regulation, and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is its high potency and selectivity towards certain enzymes. This makes it an ideal candidate for drug discovery and medicinal chemistry research. However, the compound has certain limitations such as its poor solubility in water and low bioavailability.

Future Directions

There are several future directions for the research and development of N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide. One of the major areas of focus is the development of more efficient and cost-effective synthesis methods. Another area of research is the identification of new targets and applications for the compound. Additionally, the development of novel drug delivery systems and formulations can improve the bioavailability and efficacy of the compound.
Conclusion:
This compound is a promising compound with potential applications in various fields such as medicinal chemistry, pharmacology, and drug discovery. The compound has shown promising results in the treatment of various diseases and has several advantages for lab experiments. However, further research is needed to fully understand the mechanism of action and identify new targets and applications for the compound.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide involves the reaction of 1,4-dioxa-8-azaspiro[4.5]decane with 4-chlorobenzyl isothiocyanate. The reaction takes place in the presence of a base such as triethylamine or sodium carbonate. The product is obtained as a white solid with a yield of 70-80%.

Scientific Research Applications

N-(4-chlorobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and drug discovery. The compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders.